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Compound of Interest

Compound Name: 1-Hydroxyundecan-2-one

Cat. No.: B15439067 Get Quote

Essential Safety and Handling Guide for 1-
Hydroxyundecan-2-one
Disclaimer: No specific Safety Data Sheet (SDS) for 1-Hydroxyundecan-2-one was located.

The following guidance is based on the safety data for the closely related chemical, 2-

Undecanone. It is imperative to handle 1-Hydroxyundecan-2-one with caution and to consult

a qualified safety professional for a comprehensive risk assessment.

This guide provides essential safety and logistical information for handling 1-
Hydroxyundecan-2-one in a laboratory setting, intended for researchers, scientists, and drug

development professionals. The information is structured to provide clear, step-by-step

guidance on personal protective equipment, operational procedures, and disposal.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1-Hydroxyundecan-2-one, based on data for 2-Undecanone.
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields

Must conform to EN166 (EU)

or NIOSH (US) standards.

Face Shield
Recommended when there is

a splash hazard.

Hand Protection Chemical-resistant Gloves

Nitrile rubber gloves are

recommended. Gloves must

be inspected prior to use and

disposed of properly after

handling the chemical.[1]

Body Protection Protective Clothing

A lab coat or chemical-

resistant suit should be worn to

prevent skin contact.[2][3]

Closed-toe Shoes
Shoes should fully cover the

feet.

Respiratory Protection Respirator

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges

should be used.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial for the safe handling of 1-Hydroxyundecan-2-
one.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. A chemical fume hood is recommended.

Keep the chemical away from heat, sparks, and open flames as it is a combustible liquid.[1]

[2]

Have an emergency eyewash station and safety shower readily accessible.
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Remove all sources of ignition from the handling area.

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Use non-sparking tools to prevent ignition.

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

4. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand or earth.

Collect the absorbed material into a suitable, closed container for disposal.[2]

Do not allow the chemical to enter drains or waterways.

Disposal Plan
Proper disposal of 1-Hydroxyundecan-2-one and its waste is essential to prevent

environmental contamination.
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Waste Collection: Collect all waste material, including contaminated gloves, absorbent

materials, and empty containers, in a designated and clearly labeled hazardous waste

container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[2]

Environmental Precautions: Do not dispose of the chemical into the environment, drains, or

sewer systems.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1-Hydroxyundecan-2-one
in a laboratory setting, from receiving the chemical to its final disposal.

Caption: Workflow for Handling 1-Hydroxyundecan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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